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Compound of Interest

Compound Name: Ethyl 4-methoxybenzoate

cat. No.: B166137

Compound Identification and Properties

Ethyl 4-methoxybenzoate is an aromatic ester characterized by a methoxy group at the para
position of the benzene ring.[1] Its pleasant, fruity-floral, anise-like odor lends to its use in the
fragrance and flavor industries.[2] It also serves as a versatile intermediate in organic synthesis
for more complex molecules.[2]

Table 1: Chemical and Physical Properties of Ethyl 4-methoxybenzoate
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Property Value References
Molecular Formula C10H1203 [L12113114115]116]
Molecular Weight 180.20 g/mol [2][3114105]116117]
CAS Number 94-30-4 [21[31[41[8]
Colorless to pale yellow oily
Appearance o [21[81[e1
liquid
Melting Point 7-8 °C [51[81[9][10]
N ) 263-269.5 °C (at 760 mmHq)
Boiling Point [L121[5][8][9][10]
142-143 °C (at 12 mmHg)
Density ~1.103 g/mL at 25 °C [1112]1519][10]
Refractive Index ~1.524 at 20 °C [1][5]110]
N Insoluble in water; Soluble in
Solubility ] ] [2]
organic solvents and oils
FHUODBDRWMIBQP-
InChl Key [2][61[11][12][13]
UHFFFAOYSA-N
CCOC(=0)C1=CC=C(C=C1)0
SMILES [2][11][12][13]

C

Spectroscopic Data

Spectroscopic analysis is crucial for the structural elucidation and purity assessment of Ethyl 4-

methoxybenzoate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

IH NMR spectroscopy provides information on the hydrogen environments in the molecule.

Table 2: *H NMR Spectroscopic Data for Ethyl 4-methoxybenzoate (in CDClIs)
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Chemical Shift (3)

Multiplicity Integration Assignment
Ppm
Aromatic protons
~7.95 Doublet 2H
(ortho to -COOEY)
Aromatic protons
~6.85 Doublet 2H
(ortho to -OCHs)
4.38 Quartet 2H -OCH2CHs
3.90 Singlet 3H -OCHs
1.39 Triplet 3H -OCH2CHs

Note: Specific shift
values can vary
slightly depending on
the solvent and
spectrometer
frequency. Data is
compiled from typical
values found in

literature.[14]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule.

Table 3: Key IR Absorption Bands for Ethyl 4-methoxybenzoate
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Functional Group

Wavenumber (cm~12) Intensity .

Assignment
~2980 Medium C-H stretch (aliphatic)
~1715 Strong C=0 stretch (ester)
~1605, ~1510 Strong C=C stretch (aromatic ring)
~1250 Strong C-O stretch (ester and ether)
~1170 Strong C-O stretch (ether)

Note: This table represents
characteristic peaks. Full
spectra are available in

chemical databases.[13]

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of the molecule and its
fragments, confirming the molecular weight and aspects of the structure.

Table 4: Key Mass Spectrometry Fragments for Ethyl 4-methoxybenzoate

m/z Relative Intensity Fragment

180 High [M]* (Molecular lon)
135 Very High (Base Peak) [M - OC2Hs]*

107 Medium [M - COOCzHs]*

77 Medium [CeHs]*

Data derived from NIST and
PubChem mass spectrometry
databases.[6][7]

Synthesis of Ethyl 4-methoxybenzoate
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A common and straightforward method for synthesizing Ethyl 4-methoxybenzoate is through

the Fischer esterification of 4-methoxybenzoic acid with ethanol using an acid catalyst.[2]

Experimental Protocol: Fischer Esterification

Materials:

4-Methoxybenzoic acid (p-anisic acid)

Absolute Ethanol (EtOH)

Concentrated Sulfuric Acid (H2SOa)

Saturated Sodium Bicarbonate (NaHCOs) solution

Saturated Sodium Chloride (NaCl) solution (brine)

Anhydrous Magnesium Sulfate (MgSOa4) or Sodium Sulfate (Naz2S0a)

Diethyl ether or other suitable extraction solvent

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 4-
methoxybenzoic acid and an excess of absolute ethanol (typically 5-10 molar equivalents).

Catalyst Addition: While stirring, slowly add a catalytic amount of concentrated sulfuric acid
(e.g., 0.1-0.2 equivalents).

Reflux: Heat the reaction mixture to reflux and maintain for several hours (typically 2-4
hours). The reaction progress can be monitored by Thin Layer Chromatography (TLC).

Workup - Neutralization: After cooling to room temperature, slowly pour the reaction mixture
into a separatory funnel containing a saturated solution of sodium bicarbonate to neutralize
the unreacted acid and the sulfuric acid catalyst.

Extraction: Extract the aqueous layer with diethyl ether (or another suitable organic solvent)
two to three times.
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e Washing: Combine the organic layers and wash sequentially with water and then with brine
to remove any remaining water-soluble impurities.

» Drying: Dry the organic layer over an anhydrous drying agent like magnesium sulfate or
sodium sulfate.

e Solvent Removal: Filter off the drying agent and remove the solvent from the filtrate using a
rotary evaporator.

 Purification: The resulting crude product can be purified by vacuum distillation to yield pure
Ethyl 4-methoxybenzoate.

Synthesis Workflow Diagram

Pure Ethyl
4-methoxybenzoate

cool , (~ Neutralization Solvent Extraction | _Organic Layer Drying Fiter Solvent Removal Grude Product
(aq. NaHCO3) (e.g., Diethyl Ether) (e.g., MgSOs) (Rotary Evaporation)

H2S0s (catalyst) Add

Click to download full resolution via product page

Caption: Fischer Esterification workflow for Ethyl 4-methoxybenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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